Cas no 256943-82-5 (N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide
• CAS No: 256943-82-5
• MF: C₁₂H₁₆FN₃O
• MW: 237.273345947266
• MDL: MFCD06136464
• CID: 1072415
• PubChem ID: 1832909
• Update Time: 2025-10-29

N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-2-piperazin-1-ylacetamide
• N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide
• CS-0224973
• MFCD06136464
• ZU7
• N-(4-fluorophenyl)-2-piperazin-1-ylacetamide, AldrichCPR
• 256943-82-5
• STK206819
• N-(4-fluorophenyl)-2-piperazin-1-yl-acetamide
• SCHEMBL5751507
• Z57821475
• SB75004
• EN300-12207
• AKOS000199313

• MDL： MFCD06136464
• Inchi： 1S/C12H16FN3O/c13-10-1-3-11(4-2-10)15-12(17)9-16-7-5-14-6-8-16/h1-4,14H,5-9H2,(H,15,17)
• InChI Key： ICEIGLHBKQEEMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1CCNCC1)=O

Computed Properties

• Exact Mass: 237.12800
• Monoisotopic Mass: 237.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 389.6±37.0 °C at 760 mmHg
• Flash Point: 189.4±26.5 °C
• PSA: 44.37000
• LogP: 1.00910
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide

Comprehensive Overview of N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide (CAS No. 256943-82-5)

N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide (CAS 256943-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its fluorophenyl and piperazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a candidate for modulating specific biological targets. The presence of the 4-fluorophenyl group enhances its binding affinity, while the piperazine ring contributes to its solubility and pharmacokinetic properties.

In recent years, the demand for N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide has surged due to its relevance in designing novel therapeutic agents. Searches for terms like "piperazine derivatives in medicine" and "fluorophenyl compounds in drug design" reflect the growing interest in this compound. Its unique structure aligns with current trends in precision medicine, where researchers aim to develop molecules with high selectivity and minimal side effects. The compound's CAS 256943-82-5 is frequently queried in scientific databases, underscoring its importance in academic and industrial settings.

The synthesis of N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide involves multi-step organic reactions, often starting from readily available precursors like 4-fluoroaniline and piperazine. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rise of AI-driven drug discovery, this compound is also being studied computationally to predict its interactions with various enzymes and receptors. Queries like "computational modeling of acetamide derivatives" highlight this intersection of chemistry and technology.

From a regulatory perspective, N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide is not classified as a hazardous material, making it accessible for research purposes. However, proper handling protocols are recommended to ensure safety. The compound's stability under various conditions is another area of interest, with searches for "storage conditions for piperazine acetamides" being common among laboratory professionals. Its compatibility with solvents like DMSO and ethanol further enhances its utility in experimental settings.

Looking ahead, the potential applications of CAS 256943-82-5 extend beyond pharmaceuticals. Some studies suggest its utility in agrochemicals and material science, though these avenues require further exploration. The compound's versatility and the ongoing research into its properties make it a subject of continuous interest. As the scientific community delves deeper into its mechanisms, N-(4-fluorophenyl)-2-(piperazin-1-yl)acetamide is poised to remain a key player in innovative chemical solutions.